Cas no 105953-59-1 (Somatoliberin (humanpancreatic islet), 27-L-leucine-44a-glycine- (9CI))

Somatoliberin (humanpancreatic islet), 27-L-leucine-44a-glycine- (9CI) Properties

Names and Identifiers

• Somatoliberin (humanpancreatic islet), 27-L-leucine-44a-glycine- (9CI)
• Dumorelina
• Dumorelin
• Dumoreline
• Dumoreline [INN-French]
• Dumorelinum
• Dumorelinum [INN-Latin]
• Somatotropin releasing hormone (1-45),27-leu-45-gly
• somatotropin releasing hormone (1-45), 27-Leu-45-Gly-
• Dumorelina [INN-Spanish]
• HGHRF (1-45), Leu(27)-Gly(45)-
• Dumorelin [INN]
• 105953-59-1
• G79T5ITM5W
• UNII-G79T5ITM5W
• DTXSID50147439
• NS00122383
• +Expand

• InChIKey： GEVBVOHLCOUPHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C38H63N17O16/c1-2-40-24(57)8-42-26(59)10-44-28(61)12-46-30(63)14-48-32(65)16-50-34(67)18-52-36(69)20-54-38(71)22-55-37(70)21-53-35(68)19-51-33(66)17-49-31(64)15-47-29(62)13-45-27(60)11-43-25(58)9-41-23(56)6-4-3-5-7-39/h2-22,39H2,1H3,(H,40,57)(H,41,56)(H,42,59)(H,43,58)(H,44,61)(H,45,60)(H,46,63)(H,47,62)(H,48,65)(H,49,64)(H,50,67)(H,51,66)(H,52,69)(H,53,68)(H,54,71)(H,55,70)
• SMILES： NCCCCCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC(NCC)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 5075.72000
• Hydrogen Bond Donor Count: 84
• Hydrogen Bond Acceptor Count: 77
• Rotatable Bond Count: 184
• Monoisotopic Mass: 5076.708184
• Heavy Atom Count: 358
• Complexity: 12700
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 44
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -26.5
• Tautomer Count: 1001
• Surface Charge: 0
• Topological Polar Surface Area: 2360

Experimental Properties

• LogP: 2.91280
• PSA: 2365.39000